Cas no 87639-80-3 (Butanamide, N,N-dimethyl-4-[(trifluoroacetyl)amino]-)

• Product name: Butanamide, N,N-dimethyl-4-[(trifluoroacetyl)amino]-
• CAS No: 87639-80-3
• MF: C₈H₁₃F₃N₂O₂
• MW: 226.196232557297
• CID: 654150
• PubChem ID: 23252441

Butanamide, N,N-dimethyl-4-[(trifluoroacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N,N-dimethyl-4-[(trifluoroacetyl)amino]-
• N,N-dimethyl-4-[(2,2,2-trifluoroacetyl)amino]butanamide
• AKOS005215958
• DTXSID40631594
• N,N-Dimethyl-4-(2,2,2-trifluoroacetamido)butanamide
• 87639-80-3

• Inchi： InChI=1S/C8H13F3N2O2/c1-13(2)6(14)4-3-5-12-7(15)8(9,10)11/h3-5H2,1-2H3,(H,12,15)
• InChI Key： ASNWECNFUQJRNI-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)CCCNC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 226.09291215g/mol
• Monoisotopic Mass: 226.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 0.4